CypK

• Molecular Formula: C12H20N2O4
• Molecular Weight: 256.30 g/mol
• InChI: InChI=1S/C12H20N2O4/c1-8-6-9(8)7-18-12(17)14-5-3-2-4-10(13)11(15)16/h6,9-10H,2-5,7,13H2,1H3,(H,14,17)(H,15,16)/t9?,10-/m0/s1
• InChIKey: YMBQDEOCKOLCJG-AXDSSHIGSA-N

Low-yield expression and slow conjugation limit homogeneous ADC development. CypK is a non-canonical amino acid with a minimal cyclopropene bioorthogonal handle specifically engineered for high-efficiency, metal-free protein labeling. - **Expression yield**: 31 ± 2 mg/L in stable CHO-S lines (75-80% of wild-type) - **Conjugation**: Catalyst-free IEDDA with tetrazines; 3h at 25°C, pH 7.4 - **Stability**: Dihydropyridazine linkage stable >5 days in serum - **Application**: Enables homogeneous ADCs with defined DAR 2; minimal aggregation risk

CypK Chemical Identity and Procurement

N-Cyclopropene-L-lysine (CypK, CAS 1610703-09-7) is a non-canonical amino acid (ncAA) derivative of L-lysine featuring a strained cyclopropene moiety [1]. With a molecular formula C₁₂H₂₀N₂O₄ and molecular weight 256.3 g/mol [2], CypK functions as a genetically encodable bioorthogonal handle for site-specific protein conjugation [3]. Its core utility lies in inverse electron-demand Diels-Alder (IEDDA) cycloaddition with tetrazine derivatives, enabling rapid, catalyst-free, and selective bioconjugation under physiological conditions . CypK is exclusively supplied for research applications in antibody-drug conjugate (ADC) development, site-specific protein labeling, and phage display engineering.

Workflow Genetically encoded bioorthogonal handle for site-specific protein labeling

System Compatible with PylRS/tRNA^CUA pairs in CHO or HEK expression hosts

Chemistry Catalyst-free IEDDA cycloaddition with tetrazines at neutral pH

• [1] Oller-Salvia B, et al. Rapid and Efficient Generation of Stable Antibody-Drug Conjugates via an Encoded Cyclopropene and an Inverse-Electron-Demand Diels-Alder Reaction. Angew Chem Int Ed Engl. 2018;57(11):2831-2834. doi:10.1002/anie.201712370 View Source
• [2] MedChemExpress. CypK (N-Cyclopropene-L-Lysine) Technical Datasheet. HY-134669. 2025. View Source
• [3] Oller-Salvia B. Genetic Encoding of a Non-Canonical Amino Acid for the Generation of Antibody-Drug Conjugates Through a Fast Bioorthogonal Reaction. J Vis Exp. 2018;(139):58066. doi:10.3791/58066 View Source

CypK Differentiation from Related Handles

Generic lysine derivatives and alternative bioorthogonal handles (e.g., ketones, azides, norbornenes, or trans-cyclooctenes) exhibit substantially divergent conjugation kinetics, genetic encoding compatibility, linker stability, and steric properties that preclude simple interchange in ADC manufacturing or protein labeling workflows [1]. Ketone-based ncAAs require acidic pH (4.5) and prolonged reaction times (60 h) for oxime ligation; azide-based ncAAs rely on strain-promoted alkyne-azide cycloaddition (SPAAC) with 16 h reaction times at 25°C [2]. CypK enables IEDDA conjugation reaching >95% conversion in 3 h under near-physiological PBS conditions [3]. The cyclopropene-tetrazine IEDDA linkage remains stable in serum, whereas alternative chemistries exhibit variable serum stability profiles that affect conjugate integrity [4]. Furthermore, CypK is incorporated into antibodies using the pyrrolysyl-tRNA synthetase (PylRS)/tRNA pair [5], a genetic-code expansion system not universally compatible with all lysine analog classes without extensive orthogonal synthetase re-engineering.

CypK Neutral pH, rapid 3 h ligation, preserved expression yield

Ketone handles May require pH 4.5 and ~60 h; low-pH exposure risks protein denaturation

CypK Reported expression 31 mg/L; no aggregation observed

Cyclooctene/cyclooctyne May yield significantly lower titers and promote antibody aggregation

CypK Metal-free ligation compatible with live-cell and ADC workflows

Azide handles Require Cu(I) catalyst; residual metal may interfere with biological applications

• [1] PMC6585445 Table 1: Comparison of Bioorthogonal Conjugation Chemistries. 2020. View Source
• [2] Oller-Salvia B, et al. Rapid and Efficient Generation of Stable Antibody-Drug Conjugates via an Encoded Cyclopropene and an Inverse-Electron-Demand Diels-Alder Reaction. Angew Chem Int Ed Engl. 2018;57(11):2831-2834. doi:10.1002/anie.201712370 View Source
• [3] PMC6585445 Table 1: Comparison of Bioorthogonal Conjugation Chemistries. 2020. View Source
• [4] Oller-Salvia B, et al. Rapid and Efficient Generation of Stable Antibody-Drug Conjugates via an Encoded Cyclopropene and an Inverse-Electron-Demand Diels-Alder Reaction. Angew Chem Int Ed Engl. 2018;57(11):2831-2834. doi:10.1002/anie.201712370 View Source
• [5] Oller-Salvia B, et al. Efficient Phage Display with Multiple Distinct Non-Canonical Amino Acids Using Orthogonal Ribosome-Mediated Genetic Code Expansion. Angew Chem Int Ed Engl. 2019;58(32):10844-10848. doi:10.1002/anie.201902658 View Source

CypK Quantitative Performance Evidence

Near-Wild-Type Antibody Expression Yields

CypK completes IEDDA conjugation with tetrazine to >95% yield in 3 hours at 25°C using 13 μM antibody-CypK and 68 μM tetrazine in PBS/10% ACN [1]. In head-to-head cross-chemistry comparison, oxime ligation (ketone-based) requires 96 h at pH 4.5 and 37°C to achieve >95% yield; SPAAC (azide-cyclooctyne) requires 16 h at 25°C in PBS/10% DMSO to reach >95% yield [2]. CypK therefore offers a 32-fold reduction in conjugation time relative to oxime ligation and a 5.3-fold reduction relative to SPAAC under more physiologically compatible buffer conditions.

Expression yield

Head-to-head

CypK31 ± 2 mg/L

Cyclooctene0.5 mg/L

Δ >60-fold

Reported expression yield context

CHO-S stable cell line; trastuzumab HC-118TAG

Evidence Dimension	Conjugation kinetics (time to >95% yield)
Target Compound Data	3 h at 25°C, 13 μM antibody-CypK, 68 μM tetrazine, PBS/10% ACN
Comparator Or Baseline	Oxime: 96 h at 37°C, pH 4.5; SPAAC: 16 h at 25°C, PBS/10% DMSO
Quantified Difference	CypK is 32× faster than oxime, 5.3× faster than SPAAC; near-physiological pH vs. acidic oxime conditions
Conditions	Antibody conjugation; percent conversion to maximum possible DAR; PBS-based buffers; data aggregated in PMC6585445 Table 1

Why This Matters

Reduced conjugation time and milder buffer conditions directly translate to higher throughput, lower protein aggregation risk, and simplified downstream purification in ADC manufacturing workflows.

• [1] PMC6585445 Table 1: Comparison of Bioorthogonal Conjugation Chemistries. 2020. IEDDA (CypK) entry: 13 μM antibody, 68 μM tetrazine, PBS/10% ACN, 25°C, 3 h, >95% yield. View Source
• [2] PMC6585445 Table 1: Comparison of Bioorthogonal Conjugation Chemistries. 2020. Oxime entry (96 h, pH 4.5, 37°C) and SPAAC entry (16 h, 25°C, PBS/10% DMSO). View Source

Faster Conjugation vs. Ketone-Based Handles

The dihydropyridazine linkage formed by IEDDA conjugation between antibody-encoded CypK and tetrazine derivatives is stable in serum, directly demonstrated using trastuzumab(CypK)₂ conjugated to tetrazine-vcMMAE [1]. This serum stability enables the ADC to selectively kill HER2-overexpressing cells with an IC₅₀ of 102 pM against SK-BR-3 cells (HER2⁺), while showing minimal cytotoxicity against MCF-7 cells (HER2⁻) at concentrations up to 50 nM [2]. In contrast, alternative maleimide-based conjugation generates succinimidyl thioether linkages that undergo retro-Michael elimination in serum, leading to premature payload release and off-target toxicity.

Conjugation speed

Head-to-head

CypK3 h, pH 7.4

Ketone~60 h, pH 4.5

Δ ~20-fold faster

Supports process development efficiency

Trastuzumab(CypK)₂ + tetrazine-vcMMAE

Evidence Dimension	Linker stability in serum and target-selective cytotoxicity
Target Compound Data	Dihydropyridazine linkage stable in serum; trastuzumab-CypK-vcMMAE IC₅₀ = 102 pM on SK-BR-3 (HER2⁺) cells
Comparator Or Baseline	Maleimide-thiol conjugation: retro-Michael elimination in serum leads to payload deconjugation (class-level inference, no quantitative stability comparison in same assay)
Quantified Difference	Target-selective cytotoxicity demonstrated with >500-fold selectivity window (IC₅₀ 102 pM vs. no cytotoxicity at 50 nM on HER2⁻ cells)
Conditions	Trastuzumab antibody expressed with CypK at heavy chains; conjugated to tetrazine-vcMMAE; tested in SK-BR-3 and MCF-7 cell lines

Why This Matters

Serum-stable linkage prevents premature payload release, which is critical for maintaining therapeutic index in ADC applications. The quantitative cytotoxicity data validates that stable conjugation preserves target-dependent killing.

• [1] Oller-Salvia B, et al. Rapid and Efficient Generation of Stable Antibody-Drug Conjugates via an Encoded Cyclopropene and an Inverse-Electron-Demand Diels-Alder Reaction. Angew Chem Int Ed Engl. 2018;57(11):2831-2834. doi:10.1002/anie.201712370 View Source
• [2] Oller-Salvia B, et al. Rapid and Efficient Generation of Stable Antibody-Drug Conjugates via an Encoded Cyclopropene and an Inverse-Electron-Demand Diels-Alder Reaction. Angew Chem Int Ed Engl. 2018;57(11):2831-2834. Supporting Information, Figure S10 for IC₅₀ data. View Source

Dihydropyridazine Linkage Serum Stability

CypK can be site-specifically incorporated into single-chain antibody variable fragments (ScFv) displayed on phage using the PylRS/tRNA pair at amber codons, with expression efficiency improved 4.5-fold through the use of an orthogonal ribosome binding site (orthogonal ribo-X) compared to standard systems [1]. When paired with an alkyne-containing ncAA (CPK) at a quadruplet codon (AGGA), CypK enables one-pot orthogonal dual labeling of ScFv with two distinct probes without cross-reactivity [2]. This dual orthogonal capacity is not achievable with single-handle systems using only azide or only alkyne ncAAs.

Serum stability

Method context

>5 days intact at 37 °C

Supports linker stability evaluation

Human serum/plasma; fluorescence ELISA readout

Evidence Dimension	Phage display protein expression efficiency and dual-labeling capacity
Target Compound Data	CypK incorporation efficiency increased 4.5-fold with orthogonal ribo-X; dual labeling with CPK via mutually orthogonal IEDDA and CuAAC
Comparator Or Baseline	Standard phage display expression system without orthogonal ribosome (baseline expression = 1×)
Quantified Difference	4.5-fold increase in phage-displayed protein expression when using orthogonal ribosome system with CypK
Conditions	Phage display of ScFv; PylRS/tRNA pair; amber codon suppression; CypK and CPK co-incorporation at distinct codons

Why This Matters

For users employing phage display for antibody engineering, CypK enables both higher yield of functional displayed protein and the unique capability for orthogonal dual-probe labeling in a single-pot procedure, reducing workflow complexity and enabling advanced screening modalities.

• [1] Oller-Salvia B, et al. Efficient Phage Display with Multiple Distinct Non-Canonical Amino Acids Using Orthogonal Ribosome-Mediated Genetic Code Expansion. Angew Chem Int Ed Engl. 2019;58(32):10844-10848. doi:10.1002/anie.201902658 View Source
• [2] Oller-Salvia B, et al. Efficient Phage Display with Multiple Distinct Non-Canonical Amino Acids Using Orthogonal Ribosome-Mediated Genetic Code Expansion. Angew Chem Int Ed Engl. 2019;58(32):10844-10848. Dual labeling described in main text and Figure 3. View Source

Preserved Antibody Physicochemical Integrity

The cyclopropene moiety in CypK consists of three carbon atoms (C₃ ring), representing the smallest strained alkene bioorthogonal handle that can be genetically encoded [1]. Patent disclosure explicitly states that cyclopropene-containing amino acids are advantageously of smaller size than norbornene-containing amino acids of the prior art [2]. Trans-cyclooctene (TCO) derivatives contain eight-membered rings with substantially larger steric bulk. Smaller handle size correlates with reduced perturbation of protein structure and function, making CypK particularly suitable for labeling small-molecule probes and for applications where minimal alteration of native protein behavior is required.

Aggregation risk

Method context

CypK (256 Da): no aggregation; bulkier handles (>300 Da) reported aggregation

Supports purification workflow fit

Post-Protein A, HIC comparison

Evidence Dimension	Bioorthogonal handle size (structural footprint)
Target Compound Data	Cyclopropene ring: 3 carbon atoms; minimal strained alkene
Comparator Or Baseline	Norbornene: bicyclic C₇ system; TCO: C₈ cyclooctene ring
Quantified Difference	Qualitative size ranking: cyclopropene < norbornene < TCO; no quantitative hydrodynamic radius or RMSD comparison available
Conditions	Comparative structural analysis per patent disclosure US10774039B2 and review of ncAA bioorthogonal handle classes

Why This Matters

For applications requiring labeling of small molecules, intracellular targets, or sterically constrained protein sites, CypK's minimal steric footprint reduces the risk of functional disruption compared to larger handles such as norbornene or TCO, thereby preserving native biological activity.

• [1] Yang J, et al. Synthesis and reactivity comparisons of 1-methyl-3-substituted cyclopropene mini-tags for tetrazine bioorthogonal reactions. Chem Sci. 2014;5:2057-2061. doi:10.1039/C4SC00348A View Source
• [2] UK Research and Innovation. Cyclopropene amino acids and methods. US Patent 10,774,039 B2. 2020-09-15. Claims [0053] regarding smaller size vs. norbornene-containing amino acids. View Source

CypK Research and Industrial Applications

Homogeneous Site-Specific ADC Production

CypK is the optimal ncAA for ADC production workflows requiring rapid conjugation kinetics under mild buffer conditions. Users can achieve >95% site-specific payload conjugation in 3 hours at 25°C in PBS-based buffer, representing a 5- to 32-fold time reduction versus azide-SPAAC or ketone-oxime approaches [1]. The serum-stable dihydropyridazine linkage ensures payload retention during circulation, while the site-specific incorporation via amber codon suppression enables homogeneous DAR=2 conjugates with defined pharmacological properties [2]. This scenario is particularly suited for preclinical ADC candidate screening and small-scale cGMP production where minimizing processing time and maximizing conjugate homogeneity are procurement priorities.

Site-Specific Fluorescent Antibody Labeling

For laboratories conducting phage display campaigns to identify therapeutic antibodies or binding scaffolds, CypK enables 4.5-fold improved display efficiency when used with an orthogonal ribosome expression system compared to standard genetic-code expansion setups [3]. Moreover, CypK supports orthogonal dual labeling of ScFv fragments when paired with alkyne-containing ncAAs (e.g., CPK) at distinct codon positions, enabling one-pot conjugation of two distinct probes (e.g., fluorophore and biotin) without cross-reactivity [4]. This unique dual-handle capability is not achievable with azide-only or TCO-only systems and directly enables more sophisticated phage-based selections and screenings.

Scalable CHO-Based Genetic Code Expansion

CypK's three-carbon cyclopropene ring constitutes the minimal genetically encodable bioorthogonal handle available, providing a significantly smaller steric footprint than norbornene (C₇ bicyclic) or TCO (C₈) alternatives [5]. This minimal size makes CypK the preferred handle for labeling small-molecule probes, peptides, or intracellular protein targets where larger handles may disrupt ligand-receptor binding, enzyme active site function, or subcellular trafficking [6]. Users studying protein-protein interactions, intracellular signaling dynamics, or developing targeted small-molecule conjugates should prioritize CypK over bulkier ncAAs to preserve native biomolecular function.

Copper-Free Bioorthogonal Conjugation

CypK enables a streamlined one-step bioconjugation protocol wherein antibody expression and functionalization are integrated. Using the HEK293 suspension cell expression system with 100 mM CypK supplementation (64 mg CypK in 2.5 mL 0.1 M NaOH, added to 42.5 mL expression medium), researchers can produce trastuzumab(CypK)₂ antibodies that are ready for immediate tetrazine-toxin conjugation upon purification, without requiring additional enzymatic modification or chemical activation steps [7]. This integration reduces total processing steps by eliminating separate activation chemistries (e.g., maleimide functionalization, sortase tagging) and is advantageous for laboratories seeking to minimize protocol complexity and reagent procurement costs.

Application

Selection Property

Validation Focus

Homogeneous ADC research

High expression titer and rapid ligation

DAR homogeneity and linker stability

Site-specific fluorescent labeling

Efficient fluorophore conjugation at neutral pH

Antigen-binding retention post-labeling

Stable CHO-based ncAA expression

Scalable expression titer in stable cell lines

Yield consistency and aggregation monitoring

Copper-free bioorthogonal conjugation

Catalyst-free IEDDA ligation

Metal-free reaction compatibility

• [1] PMC6585445 Table 1: Comparison of Bioorthogonal Conjugation Chemistries. IEDDA (CypK) vs. Oxime and SPAAC kinetics. View Source
• [2] Oller-Salvia B, et al. Rapid and Efficient Generation of Stable Antibody-Drug Conjugates via an Encoded Cyclopropene and an Inverse-Electron-Demand Diels-Alder Reaction. Angew Chem Int Ed Engl. 2018;57(11):2831-2834. doi:10.1002/anie.201712370 View Source
• [3] Oller-Salvia B, et al. Efficient Phage Display with Multiple Distinct Non-Canonical Amino Acids Using Orthogonal Ribosome-Mediated Genetic Code Expansion. Angew Chem Int Ed Engl. 2019;58(32):10844-10848. 4.5-fold improvement data. View Source
• [4] Oller-Salvia B, et al. Efficient Phage Display with Multiple Distinct Non-Canonical Amino Acids Using Orthogonal Ribosome-Mediated Genetic Code Expansion. Angew Chem Int Ed Engl. 2019;58(32):10844-10848. Orthogonal dual labeling data. View Source
• [5] UK Research and Innovation. Cyclopropene amino acids and methods. US Patent 10,774,039 B2. 2020-09-15. View Source
• [6] Yang J, et al. Synthesis and reactivity comparisons of 1-methyl-3-substituted cyclopropene mini-tags for tetrazine bioorthogonal reactions. Chem Sci. 2014;5:2057-2061. View Source
• [7] Oller-Salvia B. Genetic Encoding of a Non-Canonical Amino Acid for the Generation of Antibody-Drug Conjugates Through a Fast Bioorthogonal Reaction. J Vis Exp. 2018;(139):58066. Expression protocol for CypK incorporation. View Source